Cas no 2839138-47-3 (1-(6-Bromopyridin-3-yl)-2-fluoroethan-1-one)

• Product Name: 1-(6-Bromopyridin-3-yl)-2-fluoroethan-1-one
• CAS No: 2839138-47-3
• MF: C₇H₅BrFNO
• MW: 218.023104429245
• MDL: MFCD32851813
• CID: 5464438
• PubChem ID: 165880641
• Update Time: 2023-08-29

1-(6-Bromopyridin-3-yl)-2-fluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(6-bromopyridin-3-yl)-2-fluoroethan-1-one
• Z4873002829
• 1-(6-Bromopyridin-3-yl)-2-fluoroethan-1-one

• MDL： MFCD32851813
• Inchi： 1S/C7H5BrFNO/c8-7-2-1-5(4-10-7)6(11)3-9/h1-2,4H,3H2
• InChI Key： UKNLXJCNMKDPSP-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)C(CF)=O

Computed Properties

• Exact Mass: 216.95385 g/mol
• Monoisotopic Mass: 216.95385 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 30
• Molecular Weight: 218.02